5-bromo-2-chloro-N-[2-(2-chloro-phenyl)-ethyl]-benzamide

• Molecular Formula: C15H12BrCl2NO
• Molecular Weight: 373.1 g/mol
• IUPAC Name: 5-bromo-2-chloro-N-[2-(2-chlorophenyl)ethyl]benzamide
• InChI: InChI=1S/C15H12BrCl2NO/c16-11-5-6-14(18)12(9-11)15(20)19-8-7-10-3-1-2-4-13(10)17/h1-6,9H,7-8H2,(H,19,20)
• InChI Key: VHEKVJXGFCSIBC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CCNC(=O)C2=C(C=CC(=C2)Br)Cl)Cl

Description

5-bromo-2-chloro-N-[2-(2-chloro-phenyl)-ethyl]-benzamide is a useful research compound. Its molecular formula is C15H12BrCl2NO and its molecular weight is 373.1 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 2-chloro-5-bromobenzoic acid (1.5 g, 6.3 mmol), EDCI (1.63 g, 8.5 mmol), and HOBT (1.15 g, 8.5 mmol) in DMF (20 ml) was added 2-(2-chlorophenyl)ethylamine (1.06 ml, 7.5 mmol). After 15 minutes triethylamine (1.18 ml, 8.5 mmol) and DMF (5 ml) was added. After 2 hours at ambient temperature the mixture was diluted with ethyl acetate (50 ml) and washed with 1N HCl followed by a saturated solution of sodium bicarbonate, followed by water, and then brine. The organic layer was separated and dried over magnesium sulfate, filtered and concentrated under reduced pressure to give 2.12 g of an amorphous solid. Mass Spectrum (ES+) 374.6, (ES−) 372.2.